Cas no 14333-52-9 ((4-Ethoxy-phenyl)-oxo-acetaldehyde)

• Product Name: (4-Ethoxy-phenyl)-oxo-acetaldehyde
• CAS No: 14333-52-9
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD08448031
• CID: 171683
• PubChem ID: 343968
• Update Time: 2025-04-19

(4-Ethoxy-phenyl)-oxo-acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethoxyphenyl)-2-oxoacetaldehyde
• (4-ethoxyphenyl)(oxo)acetaldehyde(SALTDATA: FREE)
• Benzeneacetaldehyde,4-ethoxy-a-oxo-
• G-KG
• (4-ethoxy-phenyl)-glyoxal
• (4-ETHOXY-PHENYL)-OXO-ACETALDEHYDE
• 4-Aethoxy-phenylglyoxal
• Benzeneacetaldehyde,4-ethoxy-a-oxo
• p-Ethoxyphenylglyoxal
• 14333-52-9
• DTXSID20322170
• BS-36778
• MFCD08448031
• AKOS006227722
• NSC400603
• CS-0446516
• NSC-400603
• (4-Ethoxyphenyl)(oxo)acetaldehyde
• AB45359
• FT-0711675
• SCHEMBL3039297
• (4-Ethoxy-phenyl)-oxo-acetaldehyde

• MDL： MFCD08448031
• Inchi： 1S/C10H10O3/c1-2-13-9-5-3-8(4-6-9)10(12)7-11/h3-7H,2H2,1H3
• InChI Key： DHUGUISSXSSEKE-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C(C=O)=O)=CC=1

Computed Properties

• Exact Mass: 178.06300
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 1.46690